Cas no 887580-89-4 (1-Azetidinecarboxylicacid, 3-[[3-(4-methyl-1-piperazinyl)propyl]amino]-, 1,1-dimethylethyl ester)

1-Azetidinecarboxylicacid, 3-[[3-(4-methyl-1-piperazinyl)propyl]amino]-, 1,1-dimethylethyl ester structure
887580-89-4 structure
Product Name:1-Azetidinecarboxylicacid, 3-[[3-(4-methyl-1-piperazinyl)propyl]amino]-, 1,1-dimethylethyl ester
CAS No:887580-89-4
MF:C16H32N4O2
MW:312.450883865356
CID:713284
Update Time:2026-04-29

1-Azetidinecarboxylicacid, 3-[[3-(4-methyl-1-piperazinyl)propyl]amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Azetidinecarboxylicacid, 3-[[3-(4-methyl-1-piperazinyl)propyl]amino]-, 1,1-dimethylethyl ester
    • 1-Azetidinecarboxylicacid, 3-[[3-(4-methyl-1-piperazinyl)propyl]amino]-, 1,1-dimethylethyl est...
    • 1-Boc-3-[(4-Methyl-piperazin-1-ylpropyl)-amino]-azetidine
    • tert-butyl 3-[3-(4-methylpiperazin-1-yl)propylamino]azetidine-1-carboxylate
    • Inchi: InChI=1S/C16H32N4O2/c1-16(2,3)22-15(21)20-12-14(13-20)17-6-5-7-19-10-8-18(4)9-11-19/h14,17H,5-13H2,1-4H3
    • InChI Key: IJEBAQYWLMBEGQ-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1CC(C1)NCCCN2CCN(C)CC2

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
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